Cas no 52551-67-4 (2-Bis(2-hydroxyethyl)amino-5-nitrophenol)

• Product name: 2-Bis(2-hydroxyethyl)amino-5-nitrophenol
• CAS No: 52551-67-4
• MF: C₁₀H₁₄N₂O₅
• MW: 242.22856
• CID: 56263
• PubChem ID: 40411

2-Bis(2-hydroxyethyl)amino-5-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-[Bis(2-hydroxyethyl)amino]-5-nitrophenol
• HC YELLOW 4#
• 2-(Bis(2-hydroxyethyl)amino)-5-nitrophenol
• EINECS 258-002-4
• HC Yellow 4 (incorrect usage)
• HC Yellow No. 4 (incorrect usage)
• Phenol,2-(bis(2-hydroxyethyl)amino)-5-nitro
• 2-(BIS(2-HYDROXYETHYL)AMINO)-5-NITROPHENOL [HSDB]
• N,N-BIS(2-HYDROXYETHYL)-2-AMINO-5-NITROPHENOL
• Q27294782
• 52551-67-4
• Phenol, 2-(bis(2-hydroxyethyl)amino)-5-nitro-
• SCHEMBL110420
• DTXSID2068765
• YY8A051A3X
• 2-[Bis(2-hydroxyethyl)amino]-5-nitrophenol #
• NCI-C56019
• 2,2'-((2-Hydroxy-4-nitrophenyl)imino)bis(ethanol)
• UNII-YY8A051A3X
• Phenol, 2-[bis(2-hydroxyethyl)amino]-5-nitro-
• ULLVPKLPBOZYMK-UHFFFAOYSA-N
• HC Yellow #4 (incorrect usage)
• N,N-BIS(2'-HYDROXYETHYL)-2-AMINO-5-NITROPHENOL
• HSDB 4336
• NS00013733
• 2-Bis(2-hydroxyethyl)amino-5-nitrophenol

• Inchi： InChI=1S/C10H14N2O5/c13-5-3-11(4-6-14)9-2-1-8(12(16)17)7-10(9)15/h1-2,7,13-15H,3-6H2
• InChI Key： ULLVPKLPBOZYMK-UHFFFAOYSA-N
• SMILES： OCCN(CCO)C1C=CC([N+]([O-])=O)=CC=1O

Computed Properties

• Exact Mass: 242.09000
• Monoisotopic Mass: 242.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Surface Charge: 0
• Tautomer Count: 3
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.3129 (rough estimate)
• Boiling Point: 385.05°C (rough estimate)
• Refractive Index: 1.5000 (estimate)
• PSA: 109.75000
• LogP: 0.61460